![molecular formula C16H12O2S B6404404 2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% CAS No. 1261911-46-9](/img/structure/B6404404.png)
2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95%
Overview
Description
2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% (2B6MBA) is a synthetic organic compound with a wide range of applications in scientific research. It is a thiophene derivative of benzoic acid and is an important intermediate in the synthesis of many organic compounds. 2B6MBA is a colorless crystalline solid that is insoluble in water. It has a melting point of approximately 121°C and a boiling point of approximately 303°C.
Scientific Research Applications
2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds such as thiophene-based polymers and polyaromatic compounds. 2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% is also used as a catalyst in the synthesis of polymers and as a reagent in organic synthesis. In addition, it is used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% undergoes a nucleophilic substitution reaction with a base, such as sodium hydroxide, to form a thiophene-based anion. This anion then reacts with the 6-methylbenzoic acid to form a thiophene-based carboxylate. This carboxylate then undergoes a condensation reaction with the 2-bromothiophene to form 2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95%.
Biochemical and Physiological Effects
2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% has not been tested for its biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% in lab experiments include its low cost, ease of synthesis, and wide range of applications. The main limitation is that it is not water-soluble, which can make it difficult to work with in certain experiments.
Future Directions
In the future, 2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% may be used in the synthesis of new polymers and polyaromatic compounds. It may also be used to synthesize new pharmaceuticals and agrochemicals. Additionally, further research may be conducted on its biochemical and physiological effects. Finally, it may be used as a catalyst in organic synthesis reactions.
Synthesis Methods
2-[Benzo(b)thiophen-2-yl]-6-methylbenzoic acid, 95% is synthesized by the condensation of 2-bromothiophene and 6-methylbenzoic acid in the presence of a base. The reaction is carried out in a solvent such as ethyl acetate or dichloromethane at a temperature of 80-90°C. The reaction time is typically 2-3 hours. The product is then purified by recrystallization or column chromatography.
properties
IUPAC Name |
2-(1-benzothiophen-2-yl)-6-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O2S/c1-10-5-4-7-12(15(10)16(17)18)14-9-11-6-2-3-8-13(11)19-14/h2-9H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDGFZPWBCNUHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=CC3=CC=CC=C3S2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401258668 |
Source
|
| Record name | Benzoic acid, 2-benzo[b]thien-2-yl-6-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401258668 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261911-46-9 |
Source
|
| Record name | Benzoic acid, 2-benzo[b]thien-2-yl-6-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261911-46-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-benzo[b]thien-2-yl-6-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401258668 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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